4'-n-Hexyl-2,2,2-trifluoroacetophenone

• IUPAC Name: 2,2,2-trifluoro-1-(4-hexylphenyl)ethanone
• InChI: InChI=1S/C14H17F3O/c1-2-3-4-5-6-11-7-9-12(10-8-11)13(18)14(15,16)17/h7-10H,2-6H2,1H3
• InChI Key: YDNACSJWXFPUAG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=C(C=C1)C(=O)C(F)(F)F
• Molecular Formula: C14H17F3O
• Molecular Weight: 258.28 g/mol

Description

4-n-Hexyl-2,2,2-trifluoroacetophenone (4-n-Hexyl-TFA) is a synthetic compound that has been used in a wide range of applications in the scientific research field. It is a highly versatile compound that has been utilized in a variety of laboratory experiments, including organic synthesis, chromatography, and biochemistry. This article reviews the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions of 4-n-Hexyl-TFA.

Scientific Research Applications

4-n-Hexyl-TFA has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a stationary phase in chromatography, and as a substrate in biochemistry. It has also been used in the study of enzyme kinetics and in the development of inhibitors of enzymatic reactions.

Mechanism of Action

The mechanism of action of 4-n-Hexyl-TFA is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, as it has been shown to bind to and inhibit the activity of certain enzymes. It is also believed to act as an inhibitor of certain metabolic pathways, as it has been shown to bind to and inhibit the activity of certain metabolic enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-n-Hexyl-TFA are not yet fully understood. However, it has been shown to bind to and inhibit the activity of certain enzymes involved in metabolic pathways, and it has been shown to bind to and inhibit the activity of certain enzymes involved in enzymatic reactions. It has also been shown to bind to and inhibit the activity of certain proteins, and it has been shown to bind to and inhibit the activity of certain hormones.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-n-Hexyl-TFA in laboratory experiments is its versatility. It can be used in a wide range of scientific research applications, including organic synthesis, chromatography, and biochemistry. It is also relatively easy to synthesize and purify for use in laboratory experiments. However, the compound is relatively expensive and its mechanism of action is not yet fully understood, which can limit its usefulness in certain applications.

Future Directions

There are a number of potential future directions for the use of 4-n-Hexyl-TFA in scientific research. These include the development of new inhibitors of enzymatic reactions, the exploration of the compound's potential as a substrate in biochemistry, and the further study of the compound's mechanism of action. Additionally, further research could be conducted to explore the compound's potential as an inhibitor of certain metabolic pathways, as well as its potential as an inhibitor of certain proteins and hormones. Finally, further research could be conducted to explore the compound's potential as a therapeutic agent.

Synthesis Methods

4-n-Hexyl-TFA can be synthesized via a two-step process. The first step involves the reaction of 4-n-hexylbenzaldehyde and trifluoroacetic anhydride in the presence of pyridine, which yields 4-n-hexyl-2,2,2-trifluoroacetophenone. The second step involves the reaction of 4-n-hexyl-2,2,2-trifluoroacetophenone and boron trifluoride etherate, which yields 4-n-hexyl-2,2,2-trifluoroacetophenone-boron trifluoride complex. The complex can then be isolated and purified for use in subsequent experiments.